Cas no 68701-52-0 (Acetamide, 2-(hydroxyimino)-N-[4-(1-methylethyl)phenyl]-)

Acetamide, 2-(hydroxyimino)-N-[4-(1-methylethyl)phenyl]- structure
68701-52-0 structure
Product name:Acetamide, 2-(hydroxyimino)-N-[4-(1-methylethyl)phenyl]-
CAS No:68701-52-0
MF:C11H14N2O2
MW:206.241062641144
CID:2799050
PubChem ID:71367318

Acetamide, 2-(hydroxyimino)-N-[4-(1-methylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • DTXSID50790444
    • Acetamide, 2-(hydroxyimino)-N-[4-(1-methylethyl)phenyl]-
    • SCHEMBL10168374
    • 2-(Hydroxyimino)-N-[4-(propan-2-yl)phenyl]acetamide
    • 68701-52-0
    • Inchi: InChI=1S/C11H14N2O2/c1-8(2)9-3-5-10(6-4-9)13-11(14)7-12-15/h3-8,15H,1-2H3,(H,13,14)
    • InChI Key: BOJBRYCABOLQHZ-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 206.105527694Da
  • Monoisotopic Mass: 206.105527694Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 61.7Ų
  • XLogP3: 2.9

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